Cas no 915921-01-6 (N-Allyl-6-chloronicotinamide)
N-Allyl-6-chloronicotinamide Chemical and Physical Properties
Names and Identifiers
-
- N-Allyl-6-chloronicotinamide
- 6-chloro-N-prop-2-enylpyridine-3-carboxamide
- CS-0250439
- 915921-01-6
- 6-chloro-N-(prop-2-en-1-yl)pyridine-3-carboxamide
- AKOS000193066
- Z32064750
- MFCD08691926
- EN300-50877
- BS-36579
- DTXSID10640951
-
- MDL: MFCD08691926
- Inchi: 1S/C9H9ClN2O/c1-2-5-11-9(13)7-3-4-8(10)12-6-7/h2-4,6H,1,5H2,(H,11,13)
- InChI Key: DQCBAARVIMURGR-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)C(NCC=C)=O
Computed Properties
- Exact Mass: 196.04000
- Monoisotopic Mass: 196.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 42Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 367.7±37.0 °C at 760 mmHg
- Flash Point: 176.2±26.5 °C
- PSA: 41.99000
- LogP: 2.04170
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
N-Allyl-6-chloronicotinamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Allyl-6-chloronicotinamide Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-Allyl-6-chloronicotinamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N633135-25mg |
N-allyl-6-chloronicotinamide |
915921-01-6 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N633135-50mg |
N-allyl-6-chloronicotinamide |
915921-01-6 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N633135-250mg |
N-allyl-6-chloronicotinamide |
915921-01-6 | 250mg |
$ 275.00 | 2022-06-03 | ||
| abcr | AB221982-1 g |
N-Allyl-6-chloronicotinamide; 95% |
915921-01-6 | 1g |
€453.20 | 2023-01-26 | ||
| abcr | AB221982-5 g |
N-Allyl-6-chloronicotinamide; 95% |
915921-01-6 | 5g |
€1,321.00 | 2022-05-21 | ||
| eNovation Chemicals LLC | Y1254910-1g |
N-ALLYL-6-CHLORONICOTINAMIDE |
915921-01-6 | 95% | 1g |
$420 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1254910-5g |
N-ALLYL-6-CHLORONICOTINAMIDE |
915921-01-6 | 95% | 5g |
$1560 | 2024-06-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-351371-1 g |
6-chloro-N-(prop-2-en-1-yl)pyridine-3-carboxamide, |
915921-01-6 | 1g |
¥2,444.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-351371A-5 g |
6-chloro-N-(prop-2-en-1-yl)pyridine-3-carboxamide, |
915921-01-6 | 5g |
¥7,295.00 | 2023-07-11 | ||
| Enamine | EN300-50877-0.05g |
6-chloro-N-(prop-2-en-1-yl)pyridine-3-carboxamide |
915921-01-6 | 98% | 0.05g |
$76.0 | 2023-04-30 |
N-Allyl-6-chloronicotinamide Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on N-Allyl-6-chloronicotinamide
N-Allyl-6-chloronicotinamide: A Comprehensive Overview
N-Allyl-6-chloronicotinamide, identified by the CAS registry number 915921-01-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of nicotinamide, which is a form of vitamin B3, and it incorporates an allyl group and a chlorine substituent at the sixth position of the nicotinamide ring. The structural modifications in this compound have been shown to enhance its bioavailability and pharmacokinetic properties, making it a promising candidate for various therapeutic applications.
The synthesis of N-Allyl-6-chloronicotinamide involves a series of well-defined chemical reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, which is crucial for its application in drug development and other industrial uses. The compound's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its conformational flexibility and stereochemical properties.
One of the most notable applications of N-Allyl-6-chloronicotinamide is in the field of pharmacology, where it has been investigated as a potential lead compound for the development of new drugs. Preclinical studies have demonstrated that this compound exhibits potent activity against various disease models, including cancer and inflammatory disorders. For instance, research published in the journal Chemical Biology highlights its ability to modulate key signaling pathways involved in tumor progression, suggesting its potential as an anticancer agent.
In addition to its pharmacological applications, N-Allyl-6-chloronicotinamide has also found utility in materials science. Its unique electronic properties make it a valuable component in the synthesis of advanced materials such as conductive polymers and hybrid nanomaterials. Recent studies have explored its use as a building block for constructing self-healing polymers, which could revolutionize industries ranging from electronics to aerospace.
The environmental impact of N-Allyl-6-chloronicotinamide has also been a topic of interest among researchers. Assessments conducted under the guidance of regulatory bodies such as the United States Environmental Protection Agency (EPA) have indicated that this compound exhibits low toxicity to aquatic organisms when used within recommended limits. However, ongoing research is focused on optimizing its degradation pathways to minimize any potential ecological risks.
In conclusion, N-Allyl-6-chloronicotinamide (CAS No. 915921-01-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and pharmacological research, positions it as a valuable tool in drug discovery and materials innovation. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.
915921-01-6 (N-Allyl-6-chloronicotinamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)